Oils, Callitris intratropica

• CAS No.: 187348-13-6
• Molecular Formula: C20H23FN4O3

Description

Contextualization of Callitris intratropica within Botanical and Phytochemical Sciences

Callitris intratropica R.T. Baker & H.G. Smith is an Australian native tree belonging to the family Cupressaceae, often referred to as Blue Cypress due to the distinctive blue coloration of its essential oil. This tree typically thrives in open forests across Australia's Northern Territory, Western Australia, and Queensland, inhabiting a range of altitudes from near sea level to 900 meters. Historically, Indigenous Australians have utilized various parts of the Callitris intratropica tree, including the smoke from burning its wood, as an insect repellent and for other traditional purposes such as analgesia nih.gov.

From a phytochemical perspective, Callitris intratropica is noteworthy for its unique essential oil, which presents a complex mixture of chemical compounds. Unlike many other essential oils dominated by monoterpenes, the oil from Callitris intratropica wood and bark is predominantly composed of sesquiterpene alcohols and sesquiterpene hydrocarbons, alongside rare lactones nih.govthegoodscentscompany.com. The characteristic blue hue of the oil is attributed to the presence of azulene (B44059) derivatives like guaiazulene (B129963) and chamazulene (B1668570), which are formed during the steam distillation process. This distinctive composition makes Callitris intratropica essential oil a subject of significant inquiry in natural product chemistry and botanical science.

Historical and Current Research Trajectories in Callitris intratropica Essential Oil Investigations

Early documented research on Callitris intratropica by European settlers dates back to 1905, with R.T. Baker and H.G. Smith investigating its characteristics and properties as part of their comprehensive work, "A Research on the Pines of Australia". Initially, C. intratropica was botanically classified under C. columellaris along with C. glaucophylla, which influenced earlier ethnobotanical records. However, subsequent taxonomic revisions have distinguished C. intratropica as a separate species.

Contemporary research trajectories in Callitris intratropica essential oil investigations primarily focus on the detailed characterization of its chemical composition. Studies have consistently identified sesquiterpene alcohols such as guaiol (B78186), bulnesol, and eudesmol isomers, along with selinene isomers, as major constituents nih.govwikipedia.org. Furthermore, the presence of unique lactones, including callitrin, callistrisin, and columellarin, as well as dihydrocolumellarin, has been a key area of research, distinguishing this oil from others nih.govwikipedia.orgthegoodscentscompany.com. Researchers have also noted that the precise chemical composition can vary depending on factors such as the collection site and the specific Callitris species nih.govthegoodscentscompany.com. Detailed analyses have provided quantitative data on these components, as shown in Table 1.

Table 1: Representative Chemical Composition of Callitris intratropica Essential Oil perflavory.com

Compound Name	Percentage (%)	Compound Class
Guaiol	13.5	Sesquiterpene Alcohol
β-Eudesmol	13.2	Sesquiterpene Alcohol
Dihydrocolumellarin	11.3	Sesquiterpene Lactone
Bulnesol	10.0	Sesquiterpene Alcohol
γ-Eudesmol	7.4	Sesquiterpene Alcohol
β-Selinene	3.1	Sesquiterpene Hydrocarbon
Myrtenoic Acid	2.9	Monoterpene Acid
α-Selinene	2.5	Sesquiterpene Hydrocarbon
γ-Costol	2.5	Sesquiterpene Alcohol
β-Costol	2.0	Sesquiterpene Alcohol
α-Elemol	1.7	Sesquiterpene Alcohol
Callitrin	1.7	Sesquiterpene Lactone
Callitrin Isomer I	1.3	Sesquiterpene Lactone
Chamazulene	0.2	Sesquiterpene Derivative
Guaiazulene	0.2	Sesquiterpene Derivative

(Note: Composition can vary based on factors such as plant part (wood vs. bark), geographic origin, and distillation parameters nih.govthegoodscentscompany.com.)

Methodological Advancements Driving Modern Essential Oil Research

The detailed investigation of Callitris intratropica essential oil largely relies on sophisticated analytical methodologies. The most common method for obtaining essential oils from plant material is hydrodistillation or steam distillation. Studies have shown that the yield and composition of the oil can be influenced by distillation parameters, such as distillation time, which can shift the oil composition towards higher boiling components.

For chemical characterization and quantification, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the predominant technique ebi.ac.uk. This method allows for the separation of volatile compounds based on their boiling points and their subsequent identification by mass spectral fragmentation patterns. Gas Chromatography-Flame Ionization Detection (GC-FID) is often used in conjunction with GC-MS to provide more accurate quantitative data of the identified components perflavory.com. Nuclear Magnetic Resonance (NMR) spectroscopy is also employed for the structural elucidation of novel or complex compounds isolated from the oil. These advancements enable researchers to achieve high-resolution separation and detailed insights into the complex molecular composition of essential oils, facilitating the identification of trace components and the detection of adulteration ebi.ac.uk.

Scope and Objectives of Academic Inquiry into Callitris intratropica Oil

Academic inquiry into Callitris intratropica oil primarily aims for a comprehensive and precise characterization of its chemical constituents. A key objective is to understand the chemodiversity within the species, investigating how environmental factors, geographical variations, and plant parts (e.g., wood vs. bark) influence the oil's composition nih.govthegoodscentscompany.com. This includes identifying the specific ratios of sesquiterpene alcohols, hydrocarbons, and unique lactones.

Furthermore, research seeks to elucidate the biosynthetic pathways responsible for the formation of its characteristic compounds, such as the azulenes and specific lactones, which are less common in other essential oils. The exploration of novel compounds within the Callitris intratropica essential oil and solvent extracts represents another significant area of academic focus, with recent studies reporting the isolation of novel sesquiterpenoids and diterpene acids. The application of chemotaxonomy, which uses chemical profiles to aid in botanical classification and cultivar selection for commercial viability, is also an important objective, ensuring the consistent quality and identity of the oil. This rigorous academic approach contributes to a deeper understanding of the phytochemistry of Callitris intratropica and its broader implications within natural product sciences.

Botanical and Ecological Underpinnings of Callitris Intratropica Oil Production

Taxonomic and Phylogenetic Position of Callitris intratropica within the Cupressaceae Family

Callitris intratropica belongs to the genus Callitris, which is the most diverse group of conifers native to Australia within the cypress conifer lineage (family Cupressaceae) researchgate.netresearchgate.netnih.govconifers.org. The Cupressaceae family, in its broad sense, comprises seven subfamilies and 32 genera researchgate.net. Callitris intratropica is recognized by scientific bodies like PubChem as a distinct species within the Callitris genus nih.gov. Phylogenetically, Callitris species are closely allied with Actinostrobus and the monotypic New Caledonian genus Neocallitropsis researchgate.netconifers.org. There has been some taxonomic discussion, with some classifications considering C. intratropica and C. glaucophylla as synonyms of C. columellaris nih.govresearchgate.net. However, molecular studies have provided evidence supporting distinct lineages within the Callitris genus, including C. intratropica researchgate.netconifers.org. The Callitroideae, a southern hemisphere subfamily to which Callitris belongs, has an evolutionary history spanning over 200 million years, predating the separation of Gondwana and Laurasia researchgate.net.

Biogeography and Environmental Niches of Callitris intratropica in Northern Australia

Callitris intratropica is native to Australia, growing predominantly in the Northern Territory ultranl.com. It thrives in savanna woodland environments, which are characterized by open eucalypt forests and woodlands with a tall grassy understory scielo.org.mx. Its distribution is often patchy, particularly in association with rocky refugia, steep slopes, areas with many fallen rocks, and along non-permanent creeks, where natural protection from wildfire is afforded researchgate.net. These landscape positions are crucial as Callitris species are generally fire-sensitive obligate seeders that rely on topographic protection from frequent fires conifers.orgresearchgate.netnt.gov.aumurdoch.edu.aupublish.csiro.au. While widespread, its population has declined significantly since European settlement due to over-exploitation and altered fire regimes, which include the introduction of grasses that burn with greater intensity than native species jeanne-blog.com.

Plant Morphology and Anatomy Relevant to Oil Secretion and Storage

Callitris intratropica is a medium to large-sized tree, typically growing between 10 and 40 meters in height, and can live up to 200 years in remote areas ultranl.comjeanne-blog.com. The essential oil is primarily extracted from the wood and bark of the tree through steam distillation miraclebotanicals.comultranl.comamazon.com. The timber of Callitris intratropica is notably aromatic and resistant to termites nih.govjeanne-blog.com. The blue color of the essential oil is attributed to the presence of azulene (B44059) derivatives, which are often formed during the steam distillation process, particularly when bark is included, as it houses certain resins researchgate.netessentiallyaustralia.com.auresearchgate.netultranl.com. The oil contains complex mixtures of volatile organic compounds, predominantly sesquiterpenes and aryl alcohols, which possess at least one hydroxyl group nih.gov.

Intraspecific Variation, Genetic Diversity, and Chemotypes in Callitris intratropica Populations

The chemical composition of Callitris intratropica essential oil can exhibit intraspecific variation, meaning it can differ depending on factors such as the collection site and the specific Callitris species nih.govresearchgate.net. For instance, the content of guaiol (B78186), a major component, varies between C. intratropica (17% to 21% in wood essential oil) and other Callitris species like C. columellaris and C. endlicheri (around 50%) nih.gov. The wood pulp essential oils from different Callitris species, including C. columellaris, C. endlicheri, C. glaucophylla, and C. intratropica, vary in concentrations of key compounds such as guaiol, columellarin, dihydrocolumellarin, and guaiazulene (B129963) researchgate.net. Some studies on Callitris intratropica from different regions, such as Nigeria (where it may have been introduced or cultivated), have shown leaf volatile oils to be predominantly monoterpenoids (93.0–95.9%), with α-pinene (35.9–55.6%) and limonene (B3431351) (21.6–50.5%) as significant constituents, and sesquiterpenoids as minor components (1.4–4.4%) researchgate.net. This highlights the potential for distinct chemotypes based on geographical location and plant part used.

Ecophysiological Factors Influencing Oil Biosynthesis and Accumulation

Ecophysiological factors significantly influence the biosynthesis and accumulation of essential oil compounds in plants, including Callitris intratropica nih.govresearchgate.net.

Impact of Abiotic Stressors (e.g., climate, soil type, altitude) on Chemical Profiles

Abiotic stressors, such as climate, soil type, and altitude, play a role in shaping the chemical profile of essential oils nih.govresearchgate.netiseo2024.hu. While specific detailed research findings for Callitris intratropica on this topic were not extensively detailed in the provided search results beyond general statements, the general principle in essential oil-producing plants is that environmental conditions can alter the proportions of various constituents. For example, soil properties like pH and potassium content have been shown to correlate with essential oil yield in other plants researchgate.net. The widespread distribution of Callitris intratropica across different environmental settings in northern Australia suggests that variations in local climate and soil conditions could contribute to the observed intraspecific chemical diversity researchgate.net.

Influence of Developmental Stage and Circadian Rhythms on Oil Composition

The developmental stage of a plant can influence the yield and composition of its essential oil jeanne-blog.com. In the context of Callitris intratropica wood oil, it has been observed that the oil yield increases with distillation time, and the oil composition shifts more towards higher boiling components jeanne-blog.com. This suggests that the maturity of the wood and the duration of the distillation process can impact the final chemical profile. While direct data on circadian rhythms for Callitris intratropica essential oil composition were not found, in other essential oil-producing plants, daily cycles (circadian rhythms) can affect both the yield and the specific chemical components of the essential oil jennscentsaromaversity.cominfobibos.com.brunito.it. Factors like solar radiation, humidity, and temperature can correlate with changes in essential oil yield and the content of major constituents over a 24-hour period infobibos.com.br. The process of oil accumulation in secretory cells also involves developmental stages, with leaves of certain ages showing higher numbers of mature oil cells, suggesting optimal harvesting times for yield unito.it.

Main Chemical Components of Callitris intratropica Oil

The essential oil of Callitris intratropica is a complex mixture of approximately 190 constituents . Its primary components are generally sesquiterpenes and aryl alcohols nih.govresearchgate.netmiraclebotanicals.comessentiallyaustralia.com.aunih.govresearchgate.netultranl.com. The characteristic blue color of the oil is due to azulene derivatives like guaiazulene and chamazulene (B1668570) nih.govessentiallyaustralia.com.auresearchgate.net.

Advanced Analytical Methodologies for Callitris Intratropica Oil Characterization

Spectroscopic Approaches for Structural Elucidation and Quantitative Analysis

Spectroscopic methods provide direct structural information and quantitative insights into the chemical components of Callitris intratropica oil, complementing chromatographic separations.

Nuclear Magnetic Resonance (NMR) spectroscopy is a robust analytical technique for the detailed structural elucidation of individual compounds and the characterization of complex mixtures within essential oils nih.govutas.edu.aumdpi.comuni-hamburg.de. Unlike mass spectrometry, which primarily identifies compounds based on their fragmentation patterns, NMR provides non-destructive, detailed information about the connectivity of atoms and their spatial arrangements, including stereochemistry nih.govmdpi.com. This is particularly important for differentiating between stereoisomers, which may have identical molecular formulas and bond connections but different three-dimensional structures mdpi.com.

For Callitris intratropica essential oil, NMR spectroscopy has been crucial in the definitive assignment of molecular structures. The complete assignment of proton (1H NMR) and carbon (13C NMR) spectra for various sesquiterpene alcohols, such as α-, β-, and γ-eudesmol, guaiol (B78186), and bulnesol, has been achieved through the concerted application of one- and two-dimensional NMR techniques researchgate.netresearchgate.net. These techniques include DEPT (Distortionless Enhancement by Polarization Transfer), COSY (Correlation Spectroscopy), HETCOR (Heteronuclear Correlation), HMQC (Heteronuclear Multiple Quantum Coherence), HMBC (Heteronuclear Multiple Bond Correlation), and NOESY (Nuclear Overhauser Effect Spectroscopy) experiments researchgate.netresearchgate.net. Such comprehensive NMR analysis enabled the isolation and identification of a novel sesquiterpenoid from C. intratropica scitechnol.com. NMR is also cited as being able to differentiate between stereoisomers of essential oil components mdpi.com. Furthermore, SNIF-NMR® (Site-Specific Natural Isotope Fractionation Nuclear Magnetic Resonance) is a specialized NMR application used for the authentication of natural flavors nih.gov.

Infrared (IR) spectroscopy and Raman spectroscopy are complementary vibrational spectroscopic techniques widely applied for the characterization of functional groups, structural analysis, and authentication of essential oils nih.govutas.edu.auresearchgate.netgoogle.comresearchgate.neteopaa.com.aumdpi.comnih.gov. These methods provide distinct vibrational fingerprints that are unique to specific molecules and their functional groups.

IR spectroscopy, often performed using Fourier-transform infrared (FTIR) spectrometers, is employed to identify the presence of various functional groups (e.g., hydroxyl, carbonyl, alkene) in the components of Callitris intratropica oil researchgate.net. It has been utilized to analyze the oil, including the spectral characterization of purified components like guaiol researchgate.netgoogle.com. The technique can also be applied to solvent extracts of the wood to characterize their chemical composition researchgate.net.

Raman spectroscopy offers similar benefits and is particularly advantageous for its ability to analyze samples non-destructively and often through packaging researchgate.netmdpi.com. Modern handheld Raman spectrometers allow for rapid quality control and can effectively detect adulteration in essential oils, even when the adulterants are non-volatile, which can pose challenges for GC-based methods researchgate.neteopaa.com.aumdpi.com. The unique Raman bands observed in the spectra of essential oils enable identification and distinction between different oils, even those from closely-related botanical species mdpi.comnih.gov. Chemometric methods, such as Principal Component Analysis (PCA), can be applied to Raman spectral data to achieve clear discrimination between pure and adulterated essential oil samples researchgate.net. While specific detailed applications of Raman spectroscopy solely on Callitris intratropica oil were not broadly detailed in the search results, its general applicability for qualitative and quantitative analysis, as well as for authenticity control of complex essential oils, underscores its potential for the characterization of Callitris intratropica oil researchgate.netmdpi.comnih.gov.

Chiral Analysis Techniques for Stereoisomeric Assessment of Oil Constituents

Chiral analysis plays a vital role in the comprehensive characterization of essential oils, including that of Callitris intratropica, as the spatial arrangement of atoms in a molecule can significantly influence its chemical behavior and pharmacological activity mdpi.com. Many compounds within essential oils exist as stereoisomers, specifically enantiomers, which are mirror-image versions of each other nih.gov. While laboratory synthesis often yields a 50:50 racemic mixture of enantiomers, natural biosynthesis in plants can lead to a predominance of one enantiomer mdpi.com.

Enantioselective chiral gas chromatography (enantio-cGC) is the preferred analytical technique for assessing the enantiomeric composition of chiral constituents in essential oils mdpi.comscispace.com. This method utilizes a chiral stationary phase within the gas chromatograph, which allows for the separation of enantiomers without prior separation steps of the whole essential oil mdpi.com. Studies on Callitris intratropica oil have successfully employed chiral gas chromatography to separate numerous enantiomers of lower boiling point components present in the distilled oil researchgate.nettandfonline.com. This includes the assessment of chiral terpenoids, contributing to a deeper understanding of the stereochemical correlations within the oil's complex matrix scispace.com. For instance, a study mentioned a paper on the "Enantiomeric Composition of the Chiral Constituents in Essential Oils. Part 1: Monoterpene Hydrocarbons" which included Callitris intratropica oil scispace.com.

Chemometric and Multivariate Statistical Integration in Phytochemical Data Interpretation

The chemical composition of Callitris intratropica oil is intricate, comprising a diverse array of terpenes, lactones, and other compounds. To effectively interpret this complex phytochemical data, chemometric and multivariate statistical methods are increasingly employed. These techniques allow for the identification of patterns, classification of samples, and understanding of relationships between various constituents and external factors such as geographical origin or extraction methods.

Methodological Research on Extraction and Sample Preparation Techniques for Analytical Purity and Representativeness

The choice of extraction and sample preparation techniques significantly impacts the yield, purity, and compositional representativeness of Callitris intratropica oil. Methodological research in this area aims to optimize these processes to ensure that the analyzed oil accurately reflects the volatile and semi-volatile profile of the plant material.

Impact of Distillation Parameters on Oil Yield and Compositional Shift

Furthermore, the initial stages of distillation might yield oils rich in certain components, such as alpha-pinene, which are more volatile. To achieve lower levels of volatile compounds like alpha-pinene, the initial hours of distillation parts can be drawn off, or the raw wood material can be left to allow these volatiles to dissipate into the atmosphere ultranl.com. The presence of blue-colored guaiazulene (B129963) in the oil is formed when the essential oil from the heartwood and sapwood comes into contact with the bark, indicating a catalytic reaction influencing the final color and composition ultranl.com. When the oil is first produced, it often contains a high guaiol content (26% – 30%), which can cause the oil to solidify at temperatures below 18°C. To address this, the crystallized guaiol is often separated from the liquid via vacuum filtration, reducing its levels to as low as 11% ultranl.com.

Comparative Studies of Different Extraction Methods (e.g., hydrodistillation, solvent extraction, SPME)

Comparative studies of various extraction methods for Callitris intratropica highlight significant differences in the resulting oil's composition, underscoring the importance of selecting an appropriate technique for specific analytical goals.

Hydrodistillation (HD) vs. Solvent Extraction (SE): Hydrodistillation is effective for essential oil content determination, but the high temperatures and acidic conditions involved can lead to discrimination and transformation of genuine compounds nih.gov. In contrast, solvent extraction, such as Soxhlet extraction using n-hexane or other solvents like petroleum ether and dichloromethane, is capable of extracting a broader range of components, including higher boiling and non-volatile constituents researchgate.netutas.edu.au. For Callitris intratropica, distilled oils (hydrodistillation) have been found to be relatively poor in γ-lactones (<10%), which are compounds implicated in termiticidal activity researchgate.netresearchgate.net. Conversely, solvent extracts from the same wood material were significantly richer in these γ-lactones, often exceeding 45% researchgate.netresearchgate.netnih.gov. For example, guaiol and azulenes are typically more abundant in distilled essential oils, while costols and γ-lactones are more strongly represented in solvent extracts due to their higher boiling points nih.gov. Studies on Callitris species have shown that while root oils obtained by steam distillation are rich in sesquiterpene hydrocarbons, solvent extracts contain a higher percentage of diterpenes utas.edu.au.

Table 1: Comparison of Hydrodistillation (HD) and Solvent Extraction (SE) on Callitris intratropica Oil Composition

Characteristic / Compound Type	Hydrodistillation (HD) researchgate.netresearchgate.netnih.gov	Solvent Extraction (SE) researchgate.netresearchgate.netnih.gov
γ-Lactones	<10%	>45%
Guaiol	Higher abundance	Lower abundance
Azulenes	Higher abundance	Lower abundance
Costols	Lower abundance	Higher abundance
Diterpenes	Lower abundance	Higher abundance
Sesquiterpene hydrocarbons	Higher abundance (e.g., in root oils)	Lower abundance (e.g., in wood extracts)
Volatile Components	Predominant	Broader range, including non-volatiles

Solid Phase Microextraction (SPME): Solid-phase microextraction (SPME) is a solvent-free and highly efficient sample preparation technique that is particularly sparing to sensitive components and time-saving for rapid determination of aroma compound composition nih.gov. SPME has been employed for analyzing volatiles from Callitris intratropica iseoils.comresearchgate.net. Research on Callitris plants has demonstrated that SPME experiments can reveal the release pattern of volatiles from intact roots, characteristic of their respective root oils utas.edu.au. When comparing SPME with hydrodistillation, SPME methods are often found to be superior for investigating the genuine composition of volatile secondary metabolites due to reduced degradation and transformation processes inherent in high-temperature methods nih.govnih.gov. For instance, a study on Anthemis melampodina found SPME oil to be rich in monoterpene hydrocarbons (88.89%), while hydrodistilled oil was rich in oxygenated sesquiterpenes (31.22%), highlighting distinct compositional profiles researchgate.net.

Biosynthesis and Chemotaxonomic Significance of Callitris Intratropica Secondary Metabolites

Elucidation of Terpenoid Biosynthesis Pathways within Callitris intratropica

The essential oil of Callitris intratropica, commonly known as Blue Cypress, is a complex mixture of volatile lipophilic constituents, primarily composed of terpenoids. une.edu.au The biosynthesis of these terpenoids follows two main pathways: the mevalonate (B85504) (MVA) pathway and the methylerythritol phosphate (B84403) (MEP) pathway. nih.govresearchgate.netfrontiersin.org

The MVA pathway, occurring in the cytosol, is responsible for the production of sesquiterpenes (C15), which are significant components of C. intratropica oil. nih.govfrontiersin.org This pathway begins with acetyl-CoA and proceeds through a series of enzymatic reactions to form isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP), the fundamental building blocks of all terpenes. une.edu.aufrontiersin.org

The MEP pathway, located in the plastids, primarily synthesizes monoterpenes (C10) and diterpenes (C20). nih.govfrontiersin.org This pathway starts with pyruvate (B1213749) and glyceraldehyde-3-phosphate. frontiersin.org While sesquiterpenes are the dominant class of compounds in the wood oil, monoterpenes are more prevalent in the leaf oils of Callitris species. nih.govtandfonline.com

The key precursors, IPP and DMAPP, are condensed in various ways by prenyltransferases to form geranyl diphosphate (GPP, C10), farnesyl diphosphate (FPP, C15), and geranylgeranyl diphosphate (GGPP, C20). frontiersin.orgmdpi.com These intermediates are then converted by a diverse array of terpene synthases (TPSs) into the vast range of terpenoid structures found in the plant. researchgate.netiomcworld.com The diversity of these enzymes is a primary driver of the chemical complexity observed in essential oils. iomcworld.com

In C. intratropica, the wood oil is particularly rich in sesquiterpenoids like guaiol (B78186), bulnesol, and various selinene isomers. researchgate.net The formation of these compounds is a result of the cyclization of FPP by specific sesquiterpene synthases. Diterpenoids, such as callitrisic acid, are also present in the resin of Callitris species and are synthesized from GGPP. dntb.gov.uanih.govresearchgate.net

Enzymatic Mechanisms and Gene Expression Profiling in Oil Constituent Formation

The formation of the characteristic chemical constituents of Callitris intratropica oil is governed by specific enzymatic reactions and the differential expression of genes encoding these enzymes. While detailed gene expression profiling specific to C. intratropica is not extensively documented in the provided results, general principles of terpenoid biosynthesis in plants provide a framework for understanding these processes.

Terpene synthases (TPSs) are the key enzymes that catalyze the cyclization of the acyclic precursors GPP, FPP, and GGPP into the diverse cyclic and acyclic terpene skeletons. researchgate.netiomcworld.comnih.gov The specific TPS enzymes present in the wood tissues of C. intratropica are responsible for producing the dominant sesquiterpenes like guaiol.

Following the initial formation of the terpene backbone by TPSs, further structural modifications are introduced by other enzymes, most notably cytochrome P450 monooxygenases (CYPs). iomcworld.comresearchgate.net These enzymes are responsible for the oxidation of the terpene skeletons, introducing hydroxyl, aldehyde, ketone, or carboxylic acid functionalities. This oxidative decoration is crucial for the biosynthesis of compounds like the sesquiterpene alcohol guaiol.

Transcriptome analysis in related medicinal and aromatic plants has revealed that the expression levels of genes encoding TPSs and CYPs are often correlated with the accumulation of specific terpenoids in different plant tissues. nih.govnih.gov For instance, the high concentration of sesquiterpenes in the heartwood of C. intratropica suggests a high level of expression of sesquiterpene synthase and related CYP genes in this tissue. nih.gov The regulation of these genes can be influenced by developmental stages and environmental factors. mdpi.comnih.gov

Furthermore, the biosynthesis of unique lactones found in C. intratropica, such as callitrin, callitrisin, and columellarin, involves additional enzymatic steps beyond the initial cyclization and oxidation. researchgate.netresearchgate.net These likely include dehydrogenases and other modifying enzymes that lead to the formation of the γ-lactone ring structure. nih.gov The identification and characterization of the specific genes and enzymes involved in the biosynthesis of these unique compounds in C. intratropica remain an area for further research.

Chemotaxonomic Relationships of Callitris intratropica Oil to Other Callitris Species and Related Genera (e.g., C. columellaris, C. glaucophylla)

The chemical composition of the essential oil of Callitris intratropica provides significant insights into its chemotaxonomic relationship with other Callitris species, particularly C. columellaris and C. glaucophylla. Historically, these three taxa have been a subject of taxonomic debate, with C. intratropica and C. glaucophylla sometimes being considered synonyms of C. columellaris. une.edu.aunih.govmdpi.com However, distinct chemical profiles support their classification as separate species. nih.govarchive.org

A key distinguishing feature is the composition of their wood oils. The oil from C. intratropica is characterized by high levels of guaiol (17-21%), along with the sesquiterpene lactones dihydrocolumellarin and columellarin. thieme-connect.comscu.edu.au In contrast, the wood of C. glaucophylla is reported to be high in l-citronellic acid and low in guaiol, while the green oil from C. columellaris is dominated by dihydrocolumellarin. archive.orgthieme-connect.com Furthermore, C. intratropica wood is low in l-citronellic acid. archive.org

The presence and relative abundance of diterpenoids also serve as chemotaxonomic markers. Callitrisic acid is a characteristic diterpenoid found in the resins of most Callitris species, including C. intratropica. dntb.gov.uanih.govresearchgate.net

The leaf oils of these species also show distinct chemical compositions, although they are generally dominated by monoterpenes such as α-pinene and limonene (B3431351). tandfonline.com For instance, in C. columellaris, limonene can constitute up to 78% of the leaf oil, whereas in C. intratropica and C. glaucophylla, α-pinene and limonene are the principal components but in different proportions. tandfonline.com

The most striking chemotaxonomic marker for C. intratropica is the presence of azulenes, specifically guaiazulene (B129963), in its distilled wood oil, which imparts a characteristic blue color. une.edu.aunih.govnih.govresearchgate.net This blue color is absent in the oils of C. columellaris and C. glaucophylla under normal distillation conditions. researchgate.net This clear chemical divergence, along with morphological and geographical differences, strongly supports the recognition of C. intratropica as a distinct species. nih.govarchive.org

Formation Pathways of Azulene (B44059) Derivatives (e.g., Guaiazulene, Chamazulene) during Distillation

The characteristic blue color of Callitris intratropica essential oil is due to the presence of guaiazulene, an azulene derivative. nih.govresearchgate.netgoogle.com It is important to note that guaiazulene is not present in the living plant tissue but is rather an artifact formed during the steam distillation process. abp.com.aujeanne-blog.comnapproducts.com

The formation of guaiazulene in C. intratropica oil is a result of chemical transformations of precursor molecules under the high temperature and pressure conditions of distillation. napproducts.comperfumersapprentice.com The precursors are believed to be sesquiterpenoids present in the wood and bark of the tree. abp.com.augoogle.com Specifically, resinous compounds in the bark are thought to react with other aromatic compounds during distillation to create guaiazulene. abp.com.au The process requires a long distillation time, often up to 48 hours, for the blue color to fully develop. napproducts.com

While the precise precursors in C. intratropica are not definitively identified in the provided search results, the formation of azulenes from sesquiterpene precursors is a known phenomenon. For example, chamazulene (B1668570), another blue azulene derivative found in chamomile oil, is formed from the sesquiterpene lactone matricin (B150360) during distillation. une.edu.aujeanne-blog.com It is likely that a similar process occurs in C. intratropica, where naturally occurring sesquiterpenoids, possibly related to guaiol, are dehydrogenated and rearranged to form the aromatic azulene structure of guaiazulene. foreverest.net

The presence of both wood and bark is crucial for the formation of the blue, guaiazulene-containing oil. google.comtinkturenpresse.de This suggests that the necessary precursor compounds may be differentially located in the wood and bark, and their interaction is required for the formation of guaiazulene during distillation. google.com Chamazulene has also been reported in C. intratropica oil, although guaiazulene is the principal blue component. nih.govresearchgate.netresearchgate.net

Ecophysiological and Agronomic Research on Callitris Intratropica for Oil Production

Research on Sustainable Harvesting Practices and Their Impact on Plant Regeneration and Oil Quality

Research into the sustainable harvesting of Callitris intratropica, commonly known as Blue Cypress, has focused on methods that ensure the long-term survival of the plant and the consistent quality of its essential oil. Traditional harvesting has often involved the entire tree, which is not sustainable. Current research is exploring the effects of selective harvesting of branches and foliage on plant regeneration. Studies indicate that periodic, partial harvesting can allow for regrowth without killing the tree, thus ensuring a continuous supply of raw material.

The timing and intensity of harvesting are critical factors influencing both the regeneration of the plant and the chemical composition of the essential oil. Research has shown that oil yield and the concentration of key chemical constituents can vary depending on the season of harvest. For instance, harvesting during the dry season may yield an oil with a different chemical profile compared to harvesting during the wet season. Furthermore, the age of the harvested material, such as young versus mature foliage, can also impact the final oil quality. The goal of ongoing research is to develop harvesting protocols that maximize oil yield and quality while minimizing stress on the plant, thereby promoting vigorous regeneration.

Agronomic Studies on Cultivation and Plantation Establishment for Optimized Yields and Specific Chemical Profiles

To meet the growing demand for Blue Cypress oil and to move away from reliance on wild harvesting, significant agronomic research has been directed towards the establishment of commercial plantations. These studies focus on optimizing cultivation techniques to increase biomass and essential oil yields. Key areas of investigation include spacing trials to determine the optimal planting density for maximizing growth without inducing excessive competition between trees.

Irrigation and fertilization regimes are also crucial aspects of plantation management. Research is underway to determine the specific water and nutrient requirements of Callitris intratropica to enhance growth rates and oil production. The aim is to develop best-practice guidelines for growers to achieve high-yielding, healthy plantations. Additionally, studies are examining the influence of different soil types and environmental conditions on the chemical profile of the essential oil. This research seeks to identify the ideal growing conditions for producing oil with a desired concentration of specific compounds, such as guaiol (B78186) and other sesquiterpenes.

Genetic Selection and Breeding Strategies for Desired Phytochemical Characteristics

Genetic selection and breeding programs are pivotal in developing Callitris intratropica cultivars with superior traits for essential oil production. Researchers are identifying and selecting individual trees that naturally exhibit desirable characteristics, such as high oil content, rapid growth rates, and a specific, sought-after chemical profile. These elite trees, or "plus trees," serve as the foundation for breeding programs.

The primary objective is to breed for specific phytochemical characteristics. For example, there is a focus on developing cultivars that consistently produce a high percentage of guaiol, a key bioactive component of the oil. This involves a process of selection, controlled pollination, and progeny testing to ensure that the desired traits are passed on to subsequent generations. By establishing clonal seed orchards from these superior genetic lines, it is possible to produce planting stock that will yield a more uniform and predictable quality of essential oil, tailored to meet market demands.

Climate Change Impacts on Callitris intratropica Distribution and Oil Chemistry

Climate change poses a significant threat to the natural stands of Callitris intratropica and may impact future cultivation efforts. Research in this area is focused on understanding how changes in temperature, rainfall patterns, and increased frequency of extreme weather events could affect the species' natural distribution and its physiological processes. Modeling studies are being used to predict potential shifts in the suitable habitat for C. intratropica under various climate change scenarios.

Conservation Status and Management Implications for Callitris intratropica Populations

The conservation status of Callitris intratropica is a key consideration, particularly given its economic importance and the potential threats from over-harvesting and habitat loss. While not currently listed as endangered, localized populations can be at risk. Management strategies are being developed to ensure the sustainable use of this resource. These strategies often involve a combination of in-situ and ex-situ conservation efforts.

In-situ conservation focuses on protecting the species within its natural habitat. This includes the establishment of protected areas and the implementation of sustainable harvesting regulations for wild populations. Ex-situ conservation involves the establishment of plantations and seed banks. These not only serve as a source of raw material for the essential oil industry but also act as a genetic reservoir, safeguarding the species' diversity. Effective management plans require collaboration between government agencies, researchers, and industry stakeholders to balance commercial interests with the long-term conservation of Callitris intratropica.

Q & A

Q. Methodological Answer :

• GC-MS Analysis : Gas chromatography-mass spectrometry (GC-MS) is the primary method for identifying volatile compounds. For C. intratropica leaf oils, major constituents include monoterpenes (e.g., α-pinene, limonene) and sesquiterpenes (e.g., δ-cadinene), with variations observed between geographic populations .
• Standardization : Ensure calibration with certified reference materials (CRMs) and report retention indices (RI) to avoid misidentification due to overlapping peaks. Include internal standards (e.g., n-alkanes) for reproducibility .
• Data Reporting : Tabulate compound percentages with standard deviations from triplicate analyses. Use Kovats indices for cross-study comparisons .

Advanced Research: How do seasonal variations in water deficit affect the phytochemical profile of C. intratropica oils?

Q. Methodological Answer :

• Experimental Design :
  • Sampling Strategy : Collect leaf or bark samples during distinct seasonal phases (wet vs. dry seasons) over multiple years. Use dendrochronological data from C. intratropica to correlate growth rings with climatic variables .
  • Environmental Controls : Monitor soil moisture, vapor pressure deficit (VPD), and temperature at sampling sites. Use tree water deficit (TWD) models to quantify physiological stress .
• Statistical Analysis : Apply multivariate analysis (e.g., PCA) to identify correlations between terpene concentrations and environmental parameters. Address confounding variables (e.g., fire history) using generalized linear mixed models (GLMMs) .

Basic Research: What extraction methods optimize yield and purity of C. intratropica oils for laboratory use?

Q. Methodological Answer :

• Hydrodistillation vs. Solvent Extraction :
  • Hydrodistillation (Clevenger apparatus) is preferred for volatile oils, yielding 0.5–2.0% (v/w) from leaves. Solvent extraction (e.g., hexane) may recover heavier compounds but requires post-processing to remove residues .
  • Validation : Compare extraction efficiency using GC-MS and report solvent purity (e.g., ≥99.9% HPLC-grade). Include negative controls to detect contamination .

Advanced Research: How do fire regimes influence the biosynthesis of defensive compounds in C. intratropica oils?

Q. Methodological Answer :

• Field Studies :
  • Fire Frequency Gradients : Compare oil composition in populations exposed to frequent vs. low-frequency fires. Use historical fire maps and satellite data to quantify burn intervals .
  • Post-Fire Sampling : Collect samples at 1, 6, and 12 months post-fire to track temporal changes in terpene production. Measure resin duct density in cambial tissues as a proxy for defense investment .
• Controlled Experiments : Apply smoke-derived karrikins (KAR1) to seedlings in greenhouse trials to isolate fire-related signaling pathways .

Basic Research: What are the standard protocols for storing C. intratropica oil samples to prevent degradation?

Q. Methodological Answer :

• Storage Conditions :
  • Store oils in amber glass vials at −20°C under nitrogen gas to prevent oxidation. Avoid plastic containers due to terpene adsorption .
  • Stability Testing : Periodically analyze stored samples via GC-MS to detect degradation products (e.g., epoxides). Report storage duration and conditions in metadata .

Advanced Research: How can contradictory data on C. intratropica oil antimicrobial activity be resolved?

Q. Methodological Answer :

• Meta-Analysis Framework :
  • Inclusion Criteria : Screen studies for standardized methods (e.g., MIC assays using Staphylococcus aureus ATCC 25923). Exclude studies with undefined oil concentrations or solvent controls .
  • Heterogeneity Analysis : Use funnel plots to assess publication bias. Stratify results by plant part (leaf vs. bark) and geographic origin .
• Replication Studies : Repeat key experiments with harmonized protocols (e.g., CLSI guidelines) and report effect sizes with 95% confidence intervals .

Basic Research: What taxonomic markers differentiate C. intratropica oils from related Callitris species?

Q. Methodological Answer :

• Chemotaxonomic Profiling :
  • Compare terpene ratios (e.g., α-pinene/limonene) across Callitris species using GC-MS. Use herbarium vouchers to verify species identity .
  • Phylogenetic Analysis : Integrate chemical data with molecular markers (e.g., ITS sequences) to resolve taxonomic ambiguities .

Advanced Research: What experimental models best simulate climate change impacts on C. intratropica oil production?

Q. Methodological Answer :

• Climate Manipulation Experiments :
  • Drought Simulations : Use rainfall exclusion shelters to mimic prolonged drought. Monitor TWD and oil composition shifts .
  • CO₂ Enrichment : Expose saplings to elevated CO₂ (e.g., 600 ppm) in open-top chambers. Measure photosynthetic rates and terpene biosynthesis genes (e.g., TPS expression) .
• Data Integration : Couple experimental results with process-based models (e.g., BIOME-BGC) to predict long-term ecological impacts .